2-[2-(2-bromo-1H-indol-3-yl)-ethyl]-isoindole-1,3-dione

• Molecular Formula: C18H13BrN2O2
• Molecular Weight: 369.2 g/mol
• IUPAC Name: 2-[2-(2-bromo-1H-indol-3-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H13BrN2O2/c19-16-12(11-5-3-4-8-15(11)20-16)9-10-21-17(22)13-6-1-2-7-14(13)18(21)23/h1-8,20H,9-10H2
• InChI Key: VXBLQUYRIMFPJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=C(NC4=CC=CC=C43)Br

Description

2-[2-(2-bromo-1H-indol-3-yl)-ethyl]-isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H13BrN2O2 and its molecular weight is 369.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[2-(1H-indol-3-yl)-ethyl]-isoindole-1,3-dione (1.0 g in a mixture of 10 mL dry tetrahydrofuran and 10 mL dry chloroform) at 0° C. was added pyridinium bromide perbromide (1.14 g) and the reaction stirred at 0° C. After 50 minutes, the reaction was quenched by the addition of saturated sodium bicarbonate and extracted with ethyl acetate. The organic portion was washed with saturated sodium bicarbonate (3×) and 0.3M sodium bisulfate (3×) then dried over magnesium sulfate. Purification of the concentrate by flash chromatography on silica gel (hexane:ethyl acetate, 3:1) gave the title compound (1.2 g).